Cas no 313674-11-2 (2-Chloro-4-(piperidin-1-yl)benzoic acid)

2-Chloro-4-(piperidin-1-yl)benzoic acid structure
313674-11-2 structure
Product Name:2-Chloro-4-(piperidin-1-yl)benzoic acid
CAS No:313674-11-2
MF:C12H14ClNO2
MW:239.698062419891
MDL:MFCD09152730
CID:1079065
PubChem ID:10537980
Update Time:2025-04-20

2-Chloro-4-(piperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(piperidin-1-yl)benzoic acid
    • 2-Chloro-4-piperidinobenzenecarboxylic acid
    • DTXSID10441460
    • DB-342410
    • J-508696
    • SCHEMBL2301042
    • 2-chloro-4-(piperidin-1-yl)benzoicacid
    • MFCD09152730
    • AKOS000101206
    • Benzoic acid, 2-chloro-4-(1-piperidinyl)-
    • 2-chloro-4-piperidin-1-ylbenzoic acid
    • CHEMBL3593866
    • BB-0710
    • 313674-11-2
    • MDL: MFCD09152730
    • Inchi: 1S/C12H14ClNO2/c13-11-8-9(4-5-10(11)12(15)16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2,(H,15,16)
    • InChI Key: PUEGNVWKMCMZTI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=CC(=C1)N1CCCCC1

Computed Properties

  • Exact Mass: 239.0713064g/mol
  • Monoisotopic Mass: 239.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 224-226°
  • Boiling Point: 423.1±35.0 °C at 760 mmHg
  • Flash Point: 209.7±25.9 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-Chloro-4-(piperidin-1-yl)benzoic acid Security Information

2-Chloro-4-(piperidin-1-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB256847-500 mg
2-Chloro-4-piperidinobenzenecarboxylic acid, 95%; .
313674-11-2 95%
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€215.40 2023-06-22
abcr
AB256847-1 g
2-Chloro-4-piperidinobenzenecarboxylic acid, 95%; .
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abcr
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€859.90 2023-06-22
abcr
AB256847-10 g
2-Chloro-4-piperidinobenzenecarboxylic acid, 95%; .
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€1403.30 2023-06-22
abcr
AB256847-500mg
2-Chloro-4-piperidinobenzenecarboxylic acid, 95%; .
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€215.40 2025-02-14
abcr
AB256847-1g
2-Chloro-4-piperidinobenzenecarboxylic acid, 95%; .
313674-11-2 95%
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€315.00 2025-02-14
abcr
AB256847-5g
2-Chloro-4-piperidinobenzenecarboxylic acid, 95%; .
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€859.90 2025-02-14
abcr
AB256847-10g
2-Chloro-4-piperidinobenzenecarboxylic acid, 95%; .
313674-11-2 95%
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€1403.30 2025-02-14
A2B Chem LLC
AF85711-1mg
2-Chloro-4-(piperidin-1-yl)benzoic acid
313674-11-2 >97%
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$202.00 2023-12-30
A2B Chem LLC
AF85711-5mg
2-Chloro-4-(piperidin-1-yl)benzoic acid
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